Cas no 2172018-53-8 (4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid)
4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid
- 4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid
- 2172018-53-8
- EN300-1294467
-
- Inchi: 1S/C14H20N2O3/c1-9(2)10-4-3-5-12(6-10)16-7-11(8-17)13(15-16)14(18)19/h7-10,12H,3-6H2,1-2H3,(H,18,19)
- InChI Key: QITOUDDWSDRHAY-UHFFFAOYSA-N
- SMILES: OC(C1C(C=O)=CN(C2CCCC(C(C)C)C2)N=1)=O
Computed Properties
- Exact Mass: 264.14739250g/mol
- Monoisotopic Mass: 264.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.2Ų
4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294467-1.0g |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1294467-50mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 50mg |
$1261.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-100mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 100mg |
$1320.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-250mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 250mg |
$1381.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-500mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 500mg |
$1440.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-1000mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 1000mg |
$1500.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-2500mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 2500mg |
$2940.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-5000mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 5000mg |
$4349.0 | 2023-09-30 | ||
| Enamine | EN300-1294467-10000mg |
4-formyl-1-[3-(propan-2-yl)cyclohexyl]-1H-pyrazole-3-carboxylic acid |
2172018-53-8 | 10000mg |
$6450.0 | 2023-09-30 |
4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid
Comprehensive Overview of 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172018-53-8)
The compound 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172018-53-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a formyl group, a pyrazole ring, and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it could serve as a building block for bioactive compounds targeting various diseases.
In recent years, the demand for custom synthesis and high-purity intermediates like 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid has surged, driven by advancements in pharmaceutical research and biotechnology. This compound's cyclohexyl and isopropyl substituents contribute to its lipophilicity, which is a critical factor in optimizing drug delivery systems. As the industry shifts toward personalized medicine, such intermediates are increasingly valuable for developing tailored therapeutics.
One of the most searched questions in the context of pyrazole derivatives is their role in anti-inflammatory and anticancer agents. While 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid itself is not a drug, its structural features align with those of known enzyme inhibitors. This has led to speculation about its utility in designing small-molecule drugs, especially in targeting kinase pathways. The carboxylic acid group, in particular, is often exploited for hydrogen bonding interactions with biological targets.
From a synthetic chemistry perspective, the formyl group in this compound offers a reactive handle for further functionalization, making it a sought-after chemical building block. Laboratories specializing in organic synthesis frequently explore its reactivity in condensation reactions or nucleophilic additions. Its compatibility with green chemistry principles is another area of interest, as industries strive to reduce environmental impact while maintaining high-yield processes.
The compound's CAS number 2172018-53-8 is a critical identifier for researchers sourcing it from chemical databases or suppliers. Given the rise of AI-driven drug discovery, accurate chemical identifiers are essential for machine learning models predicting molecular properties. This underscores the importance of standardized nomenclature and CAS registry numbers in modern research workflows.
In material science, 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid has potential applications in coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for metal ions could pave the way for novel catalytic systems or sensors. This aligns with the growing trend of multifunctional materials in renewable energy and environmental remediation.
As the scientific community continues to explore structure-activity relationships (SAR), compounds like 4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid will remain at the forefront of innovative research. Its balanced hydrophobicity and reactivity make it a compelling subject for both academic studies and industrial applications. Future studies may focus on its scalable synthesis or derivatization to unlock new functional materials and therapeutic candidates.
2172018-53-8 (4-formyl-1-3-(propan-2-yl)cyclohexyl-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)